Cas no 571161-24-5 (1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-)

• Product Name: 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-
• CAS No: 571161-24-5
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5232293
• Update Time: 2026-03-07

1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-

• Inchi： 1S/C16H18N4O2/c1-2-3-9-19-11-17-14-13(19)15(21)18-16(22)20(14)10-12-7-5-4-6-8-12/h4-8,11H,2-3,9-10H2,1H3,(H,18,21,22)
• InChI Key： BVJSZBTUHSBXOM-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(CC3=CC=CC=C3)C(=O)NC2=O)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-

Compound CAS No 571161-24-5: 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-

1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)- is a structurally complex organic compound with the CAS registry number 571161-24-5. This compound belongs to the purine dione family and exhibits a unique combination of functional groups that contribute to its potential biological and chemical properties. The molecule features a purine ring system with two ketone groups at positions 2 and 6, along with a butyl group and a phenylmethyl substituent at position 3. These structural elements make it a promising candidate for various applications in drug discovery and chemical synthesis.

The purine dione core of this compound is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Recent studies have highlighted the importance of purine derivatives in targeting kinases, which are crucial enzymes involved in cell signaling pathways. The butyl and phenylmethyl substituents in this compound likely enhance its pharmacokinetic properties, such as solubility and bioavailability, making it more suitable for therapeutic applications. Researchers have also explored the potential of this compound as an inhibitor of specific protein kinases, which could lead to novel treatments for diseases like cancer and inflammatory disorders.

One of the most intriguing aspects of 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)- is its ability to modulate cellular processes through its interaction with nucleic acids. Recent advancements in computational chemistry have allowed scientists to model the binding affinity of this compound with DNA and RNA molecules. These studies suggest that the compound may act as an intercalating agent or stabilize specific secondary structures, potentially leading to applications in gene therapy or antiviral treatments.

The synthesis of CAS No 571161-24-5 involves a multi-step organic synthesis process that combines traditional methods with modern catalytic techniques. Researchers have optimized the synthesis pathway by employing transition metal catalysts and microwave-assisted reactions to improve yield and purity. These advancements not only make the compound more accessible for research purposes but also pave the way for large-scale production if it proves to be therapeutically valuable.

In terms of biological activity, 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)- has shown promising results in preclinical studies. For instance, it has demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells, indicating its potential as an anticancer agent. Additionally, studies on its mechanism of action reveal that it may induce apoptosis by modulating mitochondrial function and activating caspase pathways. These findings underscore the importance of further research into its therapeutic potential.

The purine dione framework has also been implicated in neuroprotective effects. Recent research suggests that this compound could act as a neuroprotective agent by mitigating oxidative stress and reducing inflammation in models of neurodegenerative diseases such as Alzheimer's disease. Its ability to cross the blood-brain barrier further enhances its potential for treating central nervous system disorders.

From a structural standpoint, the butyl group attached at position 7 contributes to the hydrophobicity of the molecule, which may play a role in its membrane permeability. The phenylmethyl substituent introduces aromaticity and additional electronic effects that could influence its binding affinity to target proteins. These structural features make CAS No 571161-24-5 a versatile molecule with diverse functional capabilities.

Recent advancements in medicinal chemistry have also focused on modifying the substituents on the purine dione core to enhance specific properties such as selectivity and potency. For example, researchers have explored the substitution patterns at positions 3 and 7 to optimize binding interactions with kinase domains. These modifications have led to compounds with improved pharmacodynamic profiles and reduced off-target effects.

In conclusion, CAS No 571161-24-5, or 1H-Purine-2,6-dione, 7-butyl-3,7-dihydro-3-(phenylmethyl)-, represents a compelling candidate for drug development due to its unique structure and diverse biological activities. With ongoing research into its mechanisms of action and therapeutic potential